Cas no 5763-56-4 (2-Cyclopentyl-2-oxoacetic acid)

• Product Name: 2-Cyclopentyl-2-oxoacetic acid
• CAS No: 5763-56-4
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 385336
• Update Time: 2025-05-20

2-Cyclopentyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, a-oxo-
• 2-cyclopentyl-2-oxoacetic acid
• Cyclopentaneglyoxylicacid (6CI,7CI,8CI)
• Cyclopentylglyoxylic acid
• oxocyclopentyl-acetic acid
• 2-Cyclopentyl-2-oxoacetic acid

• Inchi： 1S/C7H10O3/c8-6(7(9)10)5-3-1-2-4-5/h5H,1-4H2,(H,9,10)
• InChI Key： JKWQNZHDFGTRMZ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

Additional information on 2-Cyclopentyl-2-oxoacetic acid

2-Cyclopentyl-2-oxoacetic Acid: Properties, Applications, and Market Insights

2-Cyclopentyl-2-oxoacetic acid (CAS No. 5763-56-4) is a specialized organic compound with a unique molecular structure that combines a cyclopentyl ring with an oxoacetic acid functional group. This compound has garnered significant attention in the fields of pharmaceutical intermediates, flavor and fragrance synthesis, and organic chemistry research. Its versatility and reactivity make it a valuable building block in various industrial and academic applications.

The chemical formula of 2-Cyclopentyl-2-oxoacetic acid is C₇H₁₀O₃, and it typically appears as a white to off-white crystalline powder. One of the most searched questions about this compound is: "What is the solubility of 2-Cyclopentyl-2-oxoacetic acid?" The answer lies in its polar nature—it is soluble in common organic solvents like ethanol, methanol, and acetone but has limited solubility in water. Researchers often explore its pKa value and thermal stability, which are critical for applications in drug synthesis.

In the pharmaceutical industry, 2-Cyclopentyl-2-oxoacetic acid serves as a key intermediate for the synthesis of bioactive molecules. Its keto acid functionality allows for further derivatization, making it useful in the development of anti-inflammatory agents and central nervous system (CNS) drugs. Recent trends in green chemistry have also highlighted its role in catalytic reactions, where it acts as a precursor for environmentally friendly processes.

The flavor and fragrance sector leverages 2-Cyclopentyl-2-oxoacetic acid for its ability to contribute to fruity and floral notes. Chemists often modify its structure to create novel aroma compounds, addressing the growing demand for natural and synthetic fragrances. A frequently asked question is: "How is 2-Cyclopentyl-2-oxoacetic acid used in perfumery?" The answer involves its esterification to produce volatile esters, which are prized for their pleasant scents.

From a market perspective, the demand for 2-Cyclopentyl-2-oxoacetic acid is driven by advancements in custom synthesis and fine chemical production. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical clients. The compound's global market growth is also influenced by its applications in agrochemicals and material science, where it aids in the development of innovative polymers.

Researchers and industry professionals often search for "safety data of 2-Cyclopentyl-2-oxoacetic acid" and "handling precautions." While it is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of gloves and ventilation, are recommended. Its storage conditions typically involve keeping it in a cool, dry place away from direct sunlight to maintain stability.

Innovations in synthetic methodologies have further expanded the utility of 2-Cyclopentyl-2-oxoacetic acid. For example, recent studies explore its use in asymmetric catalysis and enantioselective synthesis, aligning with the broader trend toward chiral chemistry. These developments are particularly relevant to the production of single-enantiomer drugs, a hot topic in modern pharmacology.

In conclusion, 2-Cyclopentyl-2-oxoacetic acid (CAS No. 5763-56-4) is a multifaceted compound with wide-ranging applications. Its role in pharmaceuticals, fragrances, and advanced materials underscores its importance in contemporary chemistry. As research continues to uncover new uses, this compound is poised to remain a staple in both industrial and academic settings.